Cas no 477869-45-7 (1-{4-[(4-Methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine)

1-{4-[(4-Methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine is a specialized organic compound featuring a pyrrolidine moiety linked to a substituted benzyl group with a 4-methylphenylsulfanyl and nitro functionalization. This structure suggests potential utility in pharmaceutical or agrochemical research, particularly in the development of bioactive molecules. The presence of the nitro group and thioether linkage may enhance reactivity, making it a valuable intermediate for further synthetic modifications. Its well-defined molecular architecture allows for precise functionalization, supporting applications in medicinal chemistry, such as enzyme inhibition or receptor modulation. The compound's stability and synthetic accessibility further contribute to its suitability for exploratory research in drug discovery and chemical biology.

1-{4-[(4-Methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine structure

477869-45-7 structure

Product Name:1-{4-[(4-Methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine

CAS No:477869-45-7

MF:C₁₈H₂₀N₂O₂S

MW:328.428603172302

CID:5015591

Update Time:2025-06-08

1-{4-[(4-Methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 1-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine
- 1-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)pyrrolidine
- Oprea1_481931
- MLS000721076
- HMS2698M04
- SMR000335268
- 1-{4-[(4-Methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine
- Inchi： 1S/C18H20N2O2S/c1-14-4-7-16(8-5-14)23-18-9-6-15(12-17(18)20(21)22)13-19-10-2-3-11-19/h4-9,12H,2-3,10-11,13H2,1H3
- InChI Key： DKEZYKPYNGDETM-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)C1C=CC(=CC=1[N+](=O)[O-])CN1CCCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 387
XLogP3: 4.5
Topological Polar Surface Area: 74.4

1-{4-[(4-Methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	1P-657S-1MG	1-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine	477869-45-7	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	1P-657S-5MG	1-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine	477869-45-7	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	1P-657S-10MG	1-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine	477869-45-7	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	1P-657S-50MG	1-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine	477869-45-7	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	1P-657S-100MG	1-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}pyrrolidine	477869-45-7	>90%	100mg	£110.00	2025-02-09